Cas no 4000-72-0 (1-(aminomethyl)cyclohexan-1-ol)

• Product Name: 1-(aminomethyl)cyclohexan-1-ol
• CAS No: 4000-72-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD06213680
• CID: 333704
• PubChem ID: 77614
• Update Time: 2025-04-19

1-(aminomethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)cyclohexanol
• 1-(Aminomethyl)cyclohexan-1-ol
• Cyclohexanol,1-(aminomethyl)-
• CHEMBL18585
• 1-Aminomethyl-1-cyclohexanol
• (Aminomethyl)cyclohexan-1-ol
• AKOS000123893
• Cyclohexanol, 1-(aminomethyl)-
• A6683
• 1-(aminomethyl)-cyclohexan-1-ol
• SCHEMBL56742
• SY183965
• CS-0452099
• 1-Aminomethyl-cyclohexanol
• Z363991148
• 1-(Aminomethyl)cyclohexanol #
• C78197
• 1-(aminomethyl)-cyclohexanol
• MFCD06213680
• 4000-72-0
• NS00030695
• EINECS 223-648-8
• F2189-0867
• EINECS 275-410-8
• FT-0654686
• EN300-61971
• SB84278
• BS-11814
• Cyclohexanol,(aminomethyl)-(6ci,9ci)
• amino methyl cyclohexanol
• BDBM50028833
• DTXSID80193065
• 71412-02-7
• DB-069911
• DB-322790
• ALBB-032347
• 1-(aminomethyl)cyclohexan-1-ol

• MDL： MFCD06213680
• Inchi： 1S/C7H15NO/c8-6-7(9)4-2-1-3-5-7/h9H,1-6,8H2
• InChI Key： XUSXTHMTOSFZII-UHFFFAOYSA-N
• SMILES： OC1(CN)CCCCC1

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2

Experimental Properties

• Density: 1.020±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-123 ºC
• Boiling Point: 120-128 ºC (18 Torr)
• Flash Point: 86.6±19.8 ºC,
• Solubility: Soluble (182 g/l) (25 º C),
• PSA: 46.25